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Compound of Interest

Compound Name: 4-Glycylphenyl benzoate hcl

Cat. No.: B15077173

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines
for 4-Glycylphenyl benzoate hydrochloride. The information is compiled from publicly available
Safety Data Sheets (SDS) to ensure a high standard of safety in a laboratory or research
setting. Due to the limited availability of published research on this specific compound, this
guide focuses on established safety protocols.

Chemical and Physical Properties

4-Glycylphenyl benzoate HCI is a solid, appearing as a white powder. While specific
guantitative data is limited, the following table summarizes its known physical and chemical

properties.
Property Value Source
Physical State Powder Solid
Appearance White
Odor Odorless
Melting Point 85-88°C/185-190.4 °F
Molecular Formula C15H16CINOs3 Inferred from name
Molecular Weight 293.75 g/mol Inferred from name
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Hazard Identification and Classification

4-Glycylphenyl benzoate HCI is classified as a hazardous substance. The following table

outlines its hazard statements as per the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class GHS Classification

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.

Serious Eye Damage/Eye
I Category 1
[rritation

H318: Causes serious eye

damage.

Specific Target Organ Toxicity )
Category 1 (Lungs, Inhalation)
(Repeated Exposure)

H372: Causes damage to
organs (Lungs) through
prolonged or repeated

exposure if inhaled.

Hazardous to the Aquatic
) Category 3
Environment (Acute Hazard)

H402: Harmful to aquatic life.

Signal Word: Danger
Hazard Pictograms:
e Corrosion

e Health Hazard

o Irritant

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling 4-Glycylphenyl benzoate

HCI to minimize risk to personnel and the environment.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

e Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard EN166
(EV) or 29 CFR 1910.133 (US) should be followed.

» Skin Protection: Wear protective gloves and a lab coat. Immediately remove and properly
dispose of contaminated clothing.

o Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149
approved full-facepiece airline respirator in the positive pressure mode with emergency
escape provisions is recommended.

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

o Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.

Handling and Storage

« Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly
after handling.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.

The following diagram illustrates the general workflow for safe handling of 4-Glycylphenyl
benzoate HCI.
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General Handling Workflow for 4-Glycylphenyl Benzoate HCI
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'
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(Goggles, Gloves, Lab Coat)

i

Ensure Engineering Controls
(Fume Hood, Eyewash Station)

Proceed with Caution

Hangling

Weigh/Handle Compound
in Fume Hood

i

Avoid Dust Generation

Post-Handlir{g & Cleanup

Decontaminate Work Area

i

Dispose of Waste Properly

i

Doff PPE

i

Wash Hands Thoroughly
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Caption: General Handling Workflow
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First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact . -
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Accidental Release Measures

In the event of a spill, adhere to the following procedures:

o Evacuate the Area: Restrict access to the spill area.

e Ventilate the Area: Ensure adequate ventilation.

o Personal Protection: Wear appropriate PPE, including respiratory protection.

o Containment and Cleanup: Avoid generating dust. Sweep up the spilled solid and place it in
a suitable, closed container for disposal.

e Environmental Precautions: Do not let the product enter drains.

The logical relationship for an accidental release response is outlined below.
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Accidental Release Response Plan

Accidental Release Occurs
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Caption: Accidental Release Response

Experimental Protocols and Biological Pathways

As of the last update, a comprehensive search of publicly available scientific literature and
databases did not yield specific experimental protocols or established signaling pathways for 4-
Glycylphenyl benzoate hydrochloride. Researchers working with this compound are advised to
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develop their own protocols based on the properties of similar molecules and to conduct
thorough literature reviews for any newly published data.

For professionals developing their own experimental workflows, a generalized diagram
structure is provided below for adaptation.

Generic Experimental Workflow Template

Hypothesis Formulation

:

Experimental Design

~

In Vitro / In Vivo Model Preparation

.

Treatment with Compound

:

Data Collection
(e.g., Assay, Imaging)

:

Data Analysis

:

Conclusion

\

Preparation of 4-Glycylphenyl
benzoate HCI Stock Solution

/
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Caption: Generic Experimental Workflow

Disposal Considerations

Dispose of 4-Glycylphenyl benzoate HCI and its containers in accordance with local, state,
and federal regulations. Do not empty into drains. It is recommended to use a licensed
professional waste disposal service.

This guide is intended for informational purposes only and should not be substituted for a
thorough risk assessment conducted by qualified professionals. Always refer to the most
current Safety Data Sheet for this compound before use.

 To cite this document: BenchChem. [4-Glycylphenyl Benzoate HCI: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15077173#safety-and-handling-guidelines-for-4-
glycylphenyl-benzoate-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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